Azafenidin

• CAS No.: 68049-83-2
• Product Name: Azafenidin
• Molecular Formula: C15H13Cl2N3O2
• Molecular Weight: 338.2 g/mol
• IUPAC Name: 2-(2,4-dichloro-5-prop-2-ynoxyphenyl)-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyridin-3-one
• Standard InChI: InChI=1S/C15H13Cl2N3O2/c1-2-7-22-13-9-12(10(16)8-11(13)17)20-15(21)19-6-4-3-5-14(19)18-20/h1,8-9H,3-7H2
• Standard InChIKey: XOEMATDHVZOBSG-UHFFFAOYSA-N
• SMILES: C#CCOC1=C(C=C(C(=C1)N2C(=O)N3CCCCC3=N2)Cl)Cl
• Canonical SMILES: C#CCOC1=C(C=C(C(=C1)N2C(=O)N3CCCCC3=N2)Cl)Cl
• Melting Point: 168.0 °C
• Description: Azafenidin is a triazolopyridine that is 5,6,7,8-tetrahydro[1,2,4]triazolo[4,3-a]pyridin-3(2H)-one which is substituted at position 2 by a 2,4-dichloro-5-(prop-2-yn-1-yloxy)phenyl group. A protoporphyrinogen oxidase inhibitor, it is used as a herbicide to control weeds in fruit crops such as pineapple, citrus, melons, and grapes. Not approved for use within the European Union. It has a role as an EC 1.3.3.4 (protoporphyrinogen oxidase) inhibitor. It is a triazolopyridine, a terminal acetylenic compound and a dichlorobenzene.
• Purity: > 95%
• Quantity: Milligrams-Grams
• Solubility: 4.73e-05 M
• Synonyms: 2-(2,4-dichloro-5-prop-2-ynyloxyphenyl)-5,6,7,8-tetrahydro-1,2,4-triazole(4,3-a)pyridin-3(2H)-one; Evolus; Milestone; DPX-R 6447; IN-R 6447; R 6447
• Vapor Pressure: 7.50e-12 mmHg
• PubChem Compound: 443029
• Last Modified: Dec 23 2021